Cas no 55707-55-6 (Di(2-thiazolyl)methanone)

• Product Name: Di(2-thiazolyl)methanone
• CAS No: 55707-55-6
• MF: C₇H₄N₂OS₂
• MW: 196.249458312988
• MDL: MFCD25964559
• CID: 1057499
• PubChem ID: 13331906
• Update Time: 2025-10-30

Di(2-thiazolyl)methanone Chemical and Physical Properties

Names and Identifiers

• Di(2-thiazolyl)methanone
• Di-1,3-thiazol-2-ylmethanone
• dithiazol-2-ylmethanone
• (2-tetrahydropyranyl) ether
• 2,2'-oxybis(tetrahydro-2h-pyran)
• AC1L694R
• AR-1D1795
• bis tetrahydropyranyl ether
• bis(tetrahydropyranyl) ether
• bis-tetrahydropyran-2-yl ether
• Bis-tetrahydropyran-2-yl-aether
• bis-tetrahydrothiopyran-4-ylidene-hydrazine
• bis-thiazol-2-yl-methanone
• CTK5D3300
• SureCN30805
• Tetrahydro-4H-pyran-2-yl-ether
• tetrahydro-4H-thiopyran-4-on azin
• Thiacyclohexan-4-on-azin
• Methanone, bis(2-thiazolyl)-
• thiazolyl ketone
• 2,2'-Carbonylbis(thiazole)
• C7H4N2OS2
• di(1,3-thiazol-2-yl) ketone
• bis(1,3-thiazol-2-yl)methanone
• 6586AJ
• FCH2416072
• SY024917
• AK187593
• CS-0155517
• SCHEMBL175249
• DA-04900
• 55707-55-6
• 2-(1,3-THIAZOLE-2-CARBONYL)-1,3-THIAZOLE
• AS-32045
• AKOS025404399
• di(thiazol-2-yl)methanone
• A870118
• MFCD25964559

• MDL： MFCD25964559
• Inchi： 1S/C7H4N2OS2/c10-5(6-8-1-3-11-6)7-9-2-4-12-7/h1-4H
• InChI Key： JNWGVJCGMNPJHV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C1=NC=CS1)=O

Computed Properties

• Exact Mass: 195.97662
• Monoisotopic Mass: 195.97650510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3
• XLogP3: 2

Experimental Properties

• PSA: 42.85

Di(2-thiazolyl)methanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Di(2-thiazolyl)methanone

Recent Advances in the Study of Di(2-thiazolyl)methanone (CAS: 55707-55-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Di(2-thiazolyl)methanone (CAS: 55707-55-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its thiazole rings, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a promising candidate for drug development and other biomedical applications.

The synthesis of Di(2-thiazolyl)methanone has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. Researchers have employed catalytic systems and solvent-free conditions to enhance the efficiency of the synthesis process. These advancements not only reduce environmental impact but also make the compound more accessible for large-scale production and further studies.

In terms of biological activity, Di(2-thiazolyl)methanone has demonstrated notable antimicrobial and anti-inflammatory properties. Recent in vitro studies have shown that this compound exhibits inhibitory effects against a range of bacterial and fungal pathogens, including multidrug-resistant strains. Additionally, its anti-inflammatory activity has been linked to the modulation of key signaling pathways, such as NF-κB, suggesting potential applications in treating inflammatory diseases.

Another area of interest is the compound's potential as a scaffold for drug design. Its unique structure allows for various functional group modifications, enabling the development of derivatives with enhanced bioactivity and selectivity. Recent computational and experimental studies have identified several promising derivatives that exhibit improved pharmacokinetic properties and reduced toxicity profiles. These findings highlight the versatility of Di(2-thiazolyl)methanone in medicinal chemistry.

Furthermore, Di(2-thiazolyl)methanone has been investigated for its role in chemical biology, particularly in the development of probes for studying biological systems. Its ability to interact with specific proteins and enzymes makes it a valuable tool for understanding molecular mechanisms and identifying new therapeutic targets. Recent research has utilized this compound in fluorescence-based assays and protein labeling techniques, demonstrating its utility in advancing our knowledge of cellular processes.

Despite these promising developments, challenges remain in the clinical translation of Di(2-thiazolyl)methanone-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, Di(2-thiazolyl)methanone (CAS: 55707-55-6) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application as a drug scaffold underscore its potential for addressing unmet medical needs. Continued research and development efforts will be crucial to unlocking its full potential and bringing innovative therapies to the market.